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Compound of Interest

Compound Name: Sulphate heptahydrate
CAS No.: 642485-72-1
Cat. No.: B12583991
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For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the synthesis of iron(ll) sulfate heptahydrate
(FeSO0a4-7H20) from the reaction of elemental iron with sulfuric acid. The procedures outlined
are intended for a laboratory setting and are scalable for various research and development
needs.

Introduction

Iron(Il) sulfate heptahydrate, also known as green vitriol, is a crystalline solid that is a common
starting material in the synthesis of other iron compounds and finds applications in various
fields, including as a reducing agent in chemical synthesis and in the preparation of iron-based
catalysts.[1][2] The synthesis from elemental iron and sulfuric acid is a straightforward
displacement reaction that produces iron(ll) sulfate and hydrogen gas.[3][4]

The reaction proceeds as follows:

Fe(s) + H2SO0a(aq) —» FeSOa(aq) + Hz(g)[1][5][6]
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Upon cooling a saturated solution, the heptahydrate form crystallizes out.[6] It is important to
use dilute sulfuric acid, as concentrated sulfuric acid can lead to the formation of iron(lll) sulfate
and sulfur dioxide.[7][8] The resulting iron(ll) sulfate heptahydrate is susceptible to oxidation in
the presence of air, turning into brownish iron(lll) sulfate, and can also dehydrate.[5][9]

Experimental Protocols

Two primary protocols are presented below, derived from established laboratory procedures.[5]
[6][10]

Protocol 1: Small-Scale Synthesis

This protocol is suitable for producing a smaller quantity of iron(ll) sulfate heptahydrate.

Materials:

Iron filings or thin iron wire: 10 g[5]

2 M Sulfuric acid (H2S0a4): 100 cm3[5]

Distilled water

Methanol or ethanol (for washing)[5]

Equipment:

e 150-250 mL beaker or Erlenmeyer flask

o Heating plate with magnetic stirring capability

e Magnetic stir bar

e Glass funnel and filter paper or Bichner funnel with vacuum flask

e Crystallizing dish

e Spatula

e Wash bottle
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Procedure:

e Reaction Setup: Carefully add 100 cm? of 2 M sulfuric acid to a 250 mL beaker. Add a
magnetic stir bar.

» Addition of Iron: While stirring, slowly add 10 g of iron filings to the sulfuric acid. The reaction
will produce hydrogen gas, so ensure adequate ventilation.[10]

e Heating and Reaction: Gently heat the mixture to approximately 50-60°C to increase the
reaction rate.[6] Continue heating and stirring until the effervescence of hydrogen gas
ceases, indicating that the reaction is complete. An excess of iron should remain to ensure
all the sulfuric acid has reacted.

» Hot Filtration: While the solution is still hot, filter it to remove unreacted iron and any
insoluble impurities.[6] This step is crucial to prevent the premature crystallization of iron(ll)
sulfate.

o Crystallization: Transfer the hot, clear filtrate to a crystallizing dish and allow it to cool slowly
to room temperature. For better crystal formation, cover the dish with a watch glass and
leave it undisturbed. Cooling in an ice bath can also be used to precipitate the crystals.[10]

« |solation of Crystals: Once a significant amount of green crystals has formed, decant the
supernatant liquid.

e Washing and Drying: Wash the crystals with a small amount of cold distilled water, followed
by a wash with methanol or ethanol to aid in drying.[5] Carefully collect the crystals using a
Bichner funnel under vacuum.

e Final Drying: Dry the crystals on a filter paper at a low temperature (around 50°C) or in a
desiccator to prevent dehydration.[5]

Protocol 2: Larger-Scale Synthesis

This protocol is adapted for producing a larger quantity of the product.
Materials:

e Coarse iron powder: 55.8 g[10]
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96% Sulfuric acid (H2SOa): 56 mL[10]

Distilled water: 160 mL (with additional for rinsing)[10]

Equipment:

Large beaker (e.g., 500 mL or 1 L)
Graduated cylinders

Glass stirring rod

Ice bath[10]

Biuchner funnel and vacuum flask

Procedure:

Acid Dilution: In the large beaker, carefully add 160 mL of distilled water. Slowly and
cautiously add 56 mL of 96% sulfuric acid to the water while stirring continuously. This
process is highly exothermic.

Addition of Iron: Gradually add the 55.8 g of coarse iron powder to the diluted sulfuric acid
solution in small portions to control the reaction rate and prevent a runaway reaction.[10] The
formation of hydrogen gas will be observed.[10]

Reaction Completion: Allow the reaction to proceed. Due to the use of coarse iron powder,
the reaction may be slow and can be left for an extended period (e.g., 24-48 hours) to
ensure completion.[10]

Crystallization: After the reaction is complete, cool the solution in an ice bath for at least 30
minutes to induce the precipitation of iron(ll) sulfate heptahydrate crystals.[10]

Crystal Isolation: Decant the majority of the supernatant solution. Collect the precipitated
crystals using a Buichner funnel with vacuum filtration.[10]

Drying: Allow the crystals to air dry or use a low-temperature oven. The reported yield for a
similar procedure was approximately 79%.[10]
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Data Presentation

The following tables summarize quantitative data from the referenced protocols.

Table 1. Reactant Quantities and Yields

Parameter

Protocol 1 (Small-Scale)

Protocol 2 (Larger-Scale)

Iron (Fe)

10 g (filings/wire)[5]

55.8 g (coarse powder)[10]

Sulfuric Acid (H2SOa)

100 cm3 of 2 M solution[5]

56 mL of 96% solution[10]

Solvent (Distilled H20)

Implied in 2 M H2SO4

160 mL[10]

Reported Yield

Not specified

~79% (of a theoretical ~152¢g
FeS04)[10]

Table 2: Physicochemical Properties of Iron(ll) Sulfate Heptahydrate

Property Value Reference
Molecular Formula FeSO0a4-7H20 [5]
Molecular Weight 278.01 g/mol [5]
Appearance Green, crystalline solid [2][5]
Density 1.9 g/cm3 [5]

Melting Point 64°C [5]
Solubility in Water 48.6 g/100 mL at 50°C [11]

Experimental Workflow and Logic

The synthesis of iron(ll) sulfate heptahydrate follows a logical progression from reaction to

purification and isolation.
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Caption: Experimental workflow for the synthesis of iron(ll) sulfate heptahydrate.

Characterization

The final product, iron(ll) sulfate heptahydrate, should be a pale green crystalline solid. For
rigorous characterization, the following methods can be employed:

Visual Inspection: The color and crystalline nature of the product are primary indicators of its
identity. A brownish tint suggests oxidation to iron(lll) sulfate.

» Melting Point Determination: The melting point of pure iron(ll) sulfate heptahydrate is
approximately 64°C.[5] A broad or depressed melting point may indicate impurities.

« Titration: The iron(ll) content can be quantitatively determined by redox titration with a
standardized solution of potassium permanganate (KMnOa) or potassium dichromate
(K2Cr207) in an acidic medium.[5]

» Gravimetric Analysis: The sulfate content can be determined by precipitating it as barium
sulfate (BaSOa4) upon the addition of a barium chloride (BaClz) solution.

Safety Precautions

 Sulfuric Acid: Sulfuric acid is highly corrosive and can cause severe burns.[6] Always wear
appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab
coat. When diluting, always add acid to water, never the other way around.
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+ Hydrogen Gas: The reaction produces flammable hydrogen gas.[10] Ensure the procedure is
carried out in a well-ventilated area or a fume hood, away from any open flames or ignition
sources.

 Iron(ll) Sulfate: Iron(ll) sulfate is harmful if swallowed and can cause irritation to the eyes and
skin.[6] Handle with care.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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